4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-
4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-
5-Hydroxymaltol belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 5-Hydroxymaltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxymaltol is primarily located in the cytoplasm. Outside of the human body, 5-hydroxymaltol can be found in barley and cereals and cereal products. This makes 5-hydroxymaltol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1073-96-7
VCID:
VC0089605
InChI:
InChI=1S/C6H6O4/c1-3-5(8)6(9)4(7)2-10-3/h2,7-8H,1H3
SMILES:
CC1=C(C(=O)C(=CO1)O)O
Molecular Formula:
C6H6O4
Molecular Weight:
142.11 g/mol
4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-
CAS No.: 1073-96-7
Main Products
VCID: VC0089605
Molecular Formula: C6H6O4
Molecular Weight: 142.11 g/mol
CAS No. | 1073-96-7 |
---|---|
Product Name | 4H-Pyran-4-one, 3,5-dihydroxy-2-methyl- |
Molecular Formula | C6H6O4 |
Molecular Weight | 142.11 g/mol |
IUPAC Name | 3,5-dihydroxy-2-methylpyran-4-one |
Standard InChI | InChI=1S/C6H6O4/c1-3-5(8)6(9)4(7)2-10-3/h2,7-8H,1H3 |
Standard InChIKey | SSSNQLHKSUJJTE-UHFFFAOYSA-N |
SMILES | CC1=C(C(=O)C(=CO1)O)O |
Canonical SMILES | CC1=C(C(=O)C(=CO1)O)O |
Melting Point | 184-184.5°C |
Physical Description | Solid |
Description | 5-Hydroxymaltol belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 5-Hydroxymaltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxymaltol is primarily located in the cytoplasm. Outside of the human body, 5-hydroxymaltol can be found in barley and cereals and cereal products. This makes 5-hydroxymaltol a potential biomarker for the consumption of these food products. |
PubChem Compound | 70627 |
Last Modified | Nov 11 2021 |
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